2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1H-benzimidazole
• InChI: InChI=1S/C14H16N4/c1-10-9-11(2)18(17-10)8-7-14-15-12-5-3-4-6-13(12)16-14/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key: HQLLOOUJIPKQTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC2=NC3=CC=CC=C3N2)C
• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol

Description

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation, apoptosis, and immune response. Its unique chemical structure allows it to interact with specific molecular targets, making it a potentially valuable tool for studying cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole exhibits a range of biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, the inhibition of viral replication, and the suppression of bacterial growth. It has also been shown to modulate immune response and oxidative stress, suggesting potential applications in the treatment of inflammatory and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole is its versatility in various lab experiments due to its broad range of activities. However, its relatively low solubility in water and some organic solvents can pose challenges in certain applications, and its potential toxicity and side effects must be carefully evaluated.

Future Directions

The unique properties of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole make it a promising candidate for further research in various fields. Some potential future directions include:
1. Developing novel therapeutics based on its anticancer, antiviral, and antimicrobial activities.
2. Studying its effects on various signaling pathways involved in cellular processes.
3. Investigating its potential applications in the treatment of inflammatory and neurodegenerative diseases.
4. Developing more efficient synthesis methods and improving its solubility and bioavailability.
5. Exploring its potential as a tool in chemical biology and drug discovery.
Conclusion:
In conclusion, 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole is a promising compound with a broad range of scientific research applications. Its unique chemical structure and potent activities make it a valuable tool for studying various cellular processes and developing novel therapeutics. Further research is needed to fully understand its mechanism of action and explore its potential in various fields.

Synthesis Methods

The synthesis of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole involves the reaction of 2-aminobenzimidazole with 3,5-dimethyl-1H-pyrazole-1-carboxylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-benzimidazole has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent anticancer, antiviral, and antimicrobial activities, making it a promising candidate for the development of novel therapeutics.